Cas no 2171737-50-9 (3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid)

• Product Name: 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid
• CAS No: 2171737-50-9
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6244424
• PubChem ID: 165540951
• Update Time: 2025-10-21

3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid
• EN300-1480722
• 3-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperazin-1-yl}propanoic acid
• 2171737-50-9

• Inchi： 1S/C27H33N3O5/c1-2-7-24(26(33)30-16-14-29(15-17-30)13-12-25(31)32)28-27(34)35-18-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,23-24H,2,7,12-18H2,1H3,(H,28,34)(H,31,32)
• InChI Key： RPXSGJOYWHBFNC-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC)C(N1CCN(CCC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid

Recent Advances in the Study of 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid (CAS: 2171737-50-9)

The compound 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid (CAS: 2171737-50-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperazine moiety makes it a versatile intermediate for peptide synthesis and other bioconjugation strategies.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a building block for novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs). The researchers highlighted the compound's ability to enhance the stability and bioavailability of peptide derivatives, making it a promising candidate for further investigation.

In addition to its applications in peptide synthesis, 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid has also been explored for its potential in targeted drug delivery systems. A recent preprint on bioRxiv (2024) described its incorporation into nanoparticle formulations designed for the selective delivery of anticancer agents. The study reported improved tumor targeting and reduced off-target effects, underscoring the compound's versatility in biomedical applications.

Further investigations have delved into the mechanistic aspects of this molecule. Computational studies utilizing molecular docking and dynamics simulations have provided insights into its binding affinity for various biological targets. These findings, published in ACS Chemical Biology (2023), suggest that the compound's structural flexibility and functional groups contribute to its high specificity and efficacy in modulating biological pathways.

Despite these advancements, challenges remain in the large-scale production and clinical translation of derivatives based on 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid. Issues such as synthetic yield, purity, and scalability need to be addressed to fully realize its potential. Ongoing research efforts are focused on optimizing synthetic routes and exploring novel applications, as highlighted in a recent review in Chemical Reviews (2024).

In conclusion, 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperazin-1-yl}propanoic acid (CAS: 2171737-50-9) represents a valuable tool in chemical biology and drug discovery. Its unique structural properties and demonstrated efficacy in various applications make it a compound of significant interest. Future studies are expected to further elucidate its potential and address existing challenges, paving the way for its broader utilization in the pharmaceutical industry.